Cas no 1188375-10-1 (3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride)

• Product Name: 3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride
• CAS No: 1188375-10-1
• MF: C₁₀H₁₄Cl₂N₂O
• MW: 249.136960506439
• MDL: MFCD28900644
• CID: 5157498
• PubChem ID: 66591877
• Update Time: 2025-08-05

3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride
• 3-Chloro-5-(piperidin-4-yloxy)pyridinehydrochloride
• 3-chloro-5-(piperidin-4-yloxy)-pyridine hydrochloride

• MDL： MFCD28900644
• Inchi： 1S/C10H13ClN2O.ClH/c11-8-5-10(7-13-6-8)14-9-1-3-12-4-2-9;/h5-7,9,12H,1-4H2;1H
• InChI Key： ZPWRCZDTUKTLIW-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)OC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 34.2

Additional information on 3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride

3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride: A Comprehensive Overview

The compound 3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride (CAS No. 1188375-10-1) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its versatile applications and promising research outcomes. In this article, we delve into the structural features, synthesis methods, applications, and the latest research findings related to 3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride.

The molecular structure of 3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride consists of a pyridine ring substituted with a chlorine atom at position 3 and a piperidin-4-yloxy group at position 5. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays. Recent studies have highlighted its role as a potential building block in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways.

One of the most notable aspects of 3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride is its synthetic versatility. Researchers have explored numerous methods to synthesize this compound efficiently, often employing multi-step reactions involving nucleophilic substitutions, oxidations, and reductions. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated a novel approach to synthesize this compound using microwave-assisted conditions, significantly reducing reaction times while maintaining high yields. Such advancements underscore the importance of optimizing synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

In terms of applications, 3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for treating neurodegenerative diseases due to its ability to modulate specific neurotransmitter systems. Additionally, its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Recent research has also explored its role as a catalyst in asymmetric synthesis, further expanding its utility across diverse chemical disciplines.

The biological activity of 3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride has been extensively studied in recent years. Preclinical studies have revealed its potent anti-inflammatory and antioxidant properties, suggesting potential applications in the development of new therapeutic agents for inflammatory diseases. Furthermore, its ability to inhibit certain enzymes associated with cancer progression has positioned it as a promising candidate for anticancer drug development.

From an environmental perspective, understanding the degradation pathways and ecological impact of 3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride is crucial for ensuring sustainable practices in its production and use. Recent studies have focused on evaluating its biodegradability under various environmental conditions, providing valuable insights into its environmental fate and toxicity profile.

In conclusion, 3-Chloro-5-(piperidin-4-yloxy)pyridine hydrochloride (CAS No. 1188375-10-1) stands out as a versatile and multifaceted compound with significant potential across multiple domains. Its unique structure, synthetic accessibility, and diverse applications make it an exciting subject for ongoing research. As advancements continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.